Cas no 6438-04-6 (1-bromo-3-[2-(3-methoxyphenoxy)ethoxy]benzene)

• Product Name: 1-bromo-3-[2-(3-methoxyphenoxy)ethoxy]benzene
• CAS No: 6438-04-6
• MF: C₁₅H₁₅BrO₃
• MW: 323.181803941727
• CID: 1677945
• PubChem ID: 2282970
• Update Time: 2025-04-21

1-bromo-3-[2-(3-methoxyphenoxy)ethoxy]benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-[2-(3-methoxyphenoxy)ethoxy]benzene
• DTXSID90367715
• AKOS001378778
• Z25637408
• 6438-04-6

• Inchi： 1S/C15H15BrO3/c1-17-13-5-3-7-15(11-13)19-9-8-18-14-6-2-4-12(16)10-14/h2-7,10-11H,8-9H2,1H3
• InChI Key： JQWUGOWYFOYPLT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCCOC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 322.02045
• Monoisotopic Mass: 322.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69